2-(5-Bromobenzo[b]thiophen-3-yl)ethanamine hydrochloride

• IUPAC Name: 2-(5-bromo-1-benzothiophen-3-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C10H10BrNS.ClH/c11-8-1-2-10-9(5-8)7(3-4-12)6-13-10;/h1-2,5-6H,3-4,12H2;1H
• InChI Key: OEAWWTFUTOCGLS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)C(=CS2)CCN.Cl
• Molecular Formula: C10H11BrClNS
• DSSTOX Substance ID: DTXSID50177514
• Molecular Weight: 292.62 g/mol
• CAS RN: 22964-00-7

Description

Synthesis Analysis

The synthesis of compounds similar to 2-(5-Bromobenzo[b]thiophen-3-yl)ethanamine hydrochloride often involves complex reactions, including bromination, functionalization of thiophenes, and amine coupling. A notable method includes the synthesis of 3-(α-styryl)benzo[b]thiophenes through bromocyclization of alkynes followed by palladium-catalyzed coupling, showcasing the versatility in functionalizing the benzothiophene core for further derivatization (Tréguier et al., 2014).

Molecular Structure Analysis

The molecular structure of benzothiophene derivatives is characterized by the presence of a thiophene and a benzene ring, offering a unique scaffold for chemical modifications. Studies involving similar structures, such as 1,1'-Bis(2-bromobenzoyl thioureido)ethane, provide insights into the crystal structure and the potential for forming hydrogen bonds, which could be relevant for understanding the solid-state properties of this compound (Abosaadiya et al., 2016).

Chemical Reactions and Properties

The reactivity of benzothiophene derivatives like this compound involves nucleophilic substitutions, palladium-catalyzed cross-couplings, and electrophilic aromatic substitutions. For instance, the synthesis of 2-acylbenzo[b]thiophenes via Cu-catalyzed α-C-H functionalization showcases the potential for diverse chemical transformations (Sangeetha & Sekar, 2017).

Physical Properties Analysis

The physical properties of benzothiophene derivatives, including solubility, melting points, and crystalline structure, are crucial for their handling and application in various fields. The molecular structure influences these properties significantly, as seen in the detailed analysis of similar compounds through spectroscopic and crystallographic methods (Mary et al., 2015).

Safety and Hazards

The compound is classified as a warning signal word. It may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).